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Compound of Interest

5-Fluoro-1,3-dimethyl-2-
Compound Name:
nitrobenzene

cat. No.: B1280551

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the experimentally determined melting and
boiling points for the compound 5-Fluoro-1,3-dimethyl-2-nitrobenzene (CAS No. 315-12-8).
The information herein is compiled from various chemical data sources to support research and
development activities.

Core Physicochemical Data

The melting and boiling points are critical parameters for the handling, purification, and
application of chemical compounds. Below is a summary of the reported values for 5-Fluoro-
1,3-dimethyl-2-nitrobenzene.

Data Presentation

Parameter Reported Value Source
Melting Point 51.5-57.5°C [1][2]
20-22 °C

Boiling Point 208-210 °C

It is important to note the discrepancy in the reported melting points. The value in the range of
51.5-57.5 °C is more frequently cited in chemical supplier specifications. This variation may be
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attributable to differences in the purity of the samples or the experimental conditions under
which the measurements were taken. Researchers are advised to verify the melting point of
their specific batch of the compound.

Experimental Protocols

While specific experimental procedures for the determination of the melting and boiling points
of 5-Fluoro-1,3-dimethyl-2-nitrobenzene are not detailed in the available literature, standard
methodologies are described below.

Melting Point Determination

A common method for determining the melting point of a crystalline solid is using a melting
point apparatus.

General Procedure:

o Asmall, finely ground sample of the crystalline compound is packed into a capillary tube.
e The capillary tube is placed in the heating block of a melting point apparatus.

e The sample is heated at a controlled rate.

o The temperature at which the first liquid is observed and the temperature at which the entire
sample has melted are recorded. This range is reported as the melting point.

e The observation can be done manually through a magnified eyepiece or automatically with
modern digital instruments.

Boiling Point Determination

The boiling point of a liquid is typically determined by distillation or by using a micro-boiling
point method.

General Procedure (Micro Method):
o A small amount of the liquid is placed in a small test tube.

e Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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e The assembly is heated gently in a heating bath.

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heat is then removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Logical Workflow for Physical Property Verification

The following diagram illustrates a logical workflow for researchers when encountering new or
conflicting data for a compound's physical properties.
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Workflow for Physical Property Verification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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